Cas no 1235116-71-8 (phenyl 4-{2-(2-methylphenoxy)acetamidomethyl}piperidine-1-carboxylate)

• Product Name: phenyl 4-{2-(2-methylphenoxy)acetamidomethyl}piperidine-1-carboxylate
• CAS No: 1235116-71-8
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 6203330
• PubChem ID: 49689023
• Update Time: 2025-10-05

phenyl 4-{2-(2-methylphenoxy)acetamidomethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• phenyl 4-{2-(2-methylphenoxy)acetamidomethyl}piperidine-1-carboxylate
• 1235116-71-8
• phenyl 4-((2-(o-tolyloxy)acetamido)methyl)piperidine-1-carboxylate
• AKOS024492219
• phenyl 4-{[2-(2-methylphenoxy)acetamido]methyl}piperidine-1-carboxylate
• F5033-3641
• VU0631407-1
• phenyl 4-[[[2-(2-methylphenoxy)acetyl]amino]methyl]piperidine-1-carboxylate

• Inchi： 1S/C22H26N2O4/c1-17-7-5-6-10-20(17)27-16-21(25)23-15-18-11-13-24(14-12-18)22(26)28-19-8-3-2-4-9-19/h2-10,18H,11-16H2,1H3,(H,23,25)
• InChI Key： MZIJTVJHEVVXBY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(N1CCC(CNC(COC2C=CC=CC=2C)=O)CC1)=O

Computed Properties

• Exact Mass: 382.18925731g/mol
• Monoisotopic Mass: 382.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.9Ų

Additional information on phenyl 4-{2-(2-methylphenoxy)acetamidomethyl}piperidine-1-carboxylate

Phenyl 4-{2-(2-Methylphenoxy)Acetamidomethyl}Piperidine-1-Carboxylate: A Comprehensive Overview

Phenyl 4-{2-(2-Methylphenoxy)Acetamidomethyl}Piperidine-1-Carboxylate is a complex organic compound with the CAS number 1235116-71-8. This compound belongs to the class of piperidine derivatives, which are widely studied in pharmaceutical chemistry due to their potential as drug candidates. The structure of this compound features a piperidine ring substituted with a phenyl group and an acetamidomethyl moiety, making it a versatile molecule for various applications in drug design and development.

The synthesis of Phenyl 4-{2-(2-Methylphenoxy)Acetamidomethyl}Piperidine-1-Carboxylate involves a series of multi-step reactions, including nucleophilic substitution, acylation, and coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored its pharmacokinetic properties, which are critical for determining its suitability as a therapeutic agent. Studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further preclinical testing.

One of the most intriguing aspects of Phenyl 4-{2-(2-Methylphenoxy)Acetamidomethyl}Piperidine-1-Carboxylate is its potential as a modulator of ion channels. Ion channels are essential for cellular communication and are implicated in numerous diseases, including epilepsy, pain disorders, and cardiovascular conditions. Recent research has demonstrated that this compound can selectively target voltage-gated sodium channels, which are key players in neuronal excitability. This finding has sparked interest in its potential application as an antiepileptic or analgesic agent.

In addition to its ion channel modulation activity, Phenyl 4-{2-(2-Methylphenoxy)Acetamidomethyl}Piperidine-1-Carboxylate has shown promise in inhibiting enzymes associated with inflammation and oxidative stress. For instance, studies have revealed its ability to suppress the activity of cyclooxygenase (COX) enzymes, which are involved in the production of pro-inflammatory prostaglandins. This suggests that the compound could be developed into an anti-inflammatory agent with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The structural versatility of Phenyl 4-{2-(2-Methylphenoxy)Acetamidomethyl}Piperidine-1-Carboxylate also makes it an attractive scaffold for drug discovery efforts targeting other therapeutic areas. For example, researchers have investigated its potential as a kinase inhibitor, which could be relevant for treating cancer or inflammatory diseases. Computational modeling studies have provided insights into the molecular interactions between this compound and various protein targets, paving the way for rational drug design.

From a manufacturing perspective, the production of Phenyl 4-{2-(2-Methylphenoxy)Acetamidomethyl}Piperidine-1-Carboxylate requires stringent quality control measures to ensure consistency and safety. Advances in green chemistry have led to the development of more sustainable synthesis routes, reducing the environmental impact of its production process. These efforts align with global initiatives to promote environmentally friendly practices in the pharmaceutical industry.

In conclusion, Phenyl 4-{2-(2-Methylphenoxy)Acetamidomethyl}Piperidine-1-Carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities position it as a valuable tool for developing novel therapeutics across multiple disease areas. As research continues to uncover its full potential, this compound is poised to make a meaningful impact on healthcare.